Cas no 2580218-28-4 (4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid
• CAS No: 2580218-28-4
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5659688
• PubChem ID: 165891465
• Update Time: 2025-06-30

4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580218-28-4
• EN300-27723522
• 4-{[(benzyloxy)carbonyl]amino}-5-cyano-2-hydroxybenzoic acid
• 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid

• Inchi： 1S/C16H12N2O5/c17-8-11-6-12(15(20)21)14(19)7-13(11)18-16(22)23-9-10-4-2-1-3-5-10/h1-7,19H,9H2,(H,18,22)(H,20,21)
• InChI Key： RTDVXJGODBWFTE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C(=O)O)=CC=1C#N)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 120Ų

Additional information on 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid

4-{(Benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic Acid: A Comprehensive Overview

The compound 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid (CAS No: 2580218-28-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its unique structural features, which include a benzyloxy carbonyl amino group, a cyano substituent, and a hydroxyl group attached to a benzoic acid backbone. These functional groups endow the molecule with versatile chemical properties and reactivity, making it a subject of intense research interest.

Recent studies have highlighted the importance of 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid in drug discovery and development. The presence of the benzyloxy carbonyl amino group allows for controlled release mechanisms in drug delivery systems, while the cyano group enhances the molecule's stability and bioavailability. Additionally, the hydroxyl group facilitates hydrogen bonding, which is crucial for interactions within biological systems. These properties make this compound a promising candidate for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have explored various synthetic pathways, including nucleophilic substitution, condensation reactions, and oxidative coupling. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid has shown remarkable potential in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent catalytic activity, making them ideal for applications in gas storage, catalysis, and sensing technologies.

Moreover, the compound's unique electronic properties have drawn attention from the electronics industry. The cyano group imparts electron-withdrawing characteristics, which can be exploited in the design of organic semiconductors and optoelectronic devices. Recent studies have demonstrated that incorporating 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid into polymer blends significantly enhances their electrical conductivity and thermal stability.

From an environmental perspective, 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid has been investigated for its role in bioremediation processes. Its ability to chelate heavy metal ions makes it a potential candidate for detoxifying contaminated water bodies. Researchers have also explored its use as a biosorbent for removing pollutants from industrial effluents, highlighting its eco-friendly applications.

In conclusion, 4-{(benzyloxy)carbonylamino}-5-cyano-2-hydroxybenzoic acid (CAS No: 2580218-28-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, electronics, and environmental remediation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across various industries.